Cas no 2229201-69-6 (2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229201-69-6
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• CID: 6042796
• PubChem ID: 165869576
• Update Time: 2025-06-08

2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride
• EN300-1990490
• 2229201-69-6

• Inchi： 1S/C9H9F3O3S/c1-15-9-6(2-3-16(12,13)14)4-7(10)5-8(9)11/h4-5H,2-3H2,1H3
• InChI Key： MMPIXKOPWVCRIK-UHFFFAOYSA-N
• SMILES： S(CCC1C=C(C=C(C=1OC)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 254.02244980g/mol
• Monoisotopic Mass: 254.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS No. 2229201-69-6)

2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride, with the CAS number 2229201-69-6, is a versatile and highly reactive compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its fluoro-substituted aromatic ring and a sulfonyl fluoride functional group, which endow it with a combination of electronic and steric properties that make it an attractive candidate for a wide range of synthetic transformations and functional material designs.

The molecular structure of 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride consists of a 3,5-difluoro-2-methoxyphenyl moiety attached to an ethane-1-sulfonyl fluoride group. The presence of fluorine atoms in the aromatic ring imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the compound. Additionally, the sulfonyl fluoride group is known for its high reactivity in nucleophilic substitution reactions, making this compound a valuable reagent in organic synthesis.

In the realm of pharmaceutical research, 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride has shown promise as an intermediate in the synthesis of novel drug candidates. Fluorinated compounds are often sought after due to their ability to modulate biological activity and improve pharmacokinetic properties. Recent studies have explored the use of this compound in the development of anti-inflammatory agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by selectively inhibiting key enzymes involved in inflammatory pathways.

Beyond pharmaceutical applications, 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride has also found utility in materials science. The unique combination of fluorine atoms and the sulfonyl fluoride group makes it an excellent candidate for the synthesis of advanced functional materials. Research has shown that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, electronic devices, and other technologically advanced products.

The synthetic versatility of 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride is further highlighted by its ability to undergo various chemical transformations. For example, it can be readily converted into sulfonamides through nucleophilic substitution reactions with amines. Sulfonamides are important classes of compounds with widespread applications in medicine and industry. Additionally, the compound can be used as a building block for the synthesis of more complex molecules through coupling reactions with other functional groups.

In terms of safety and handling, it is important to note that while 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride is not classified as a hazardous material under current regulations, proper precautions should always be taken when handling any chemical reagent. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

The ongoing research into the properties and applications of 2-(3,5-difluoro-2-methoxyphenyl)ethane-1-sulfonyl fluoride continues to uncover new possibilities for its use in various scientific and industrial fields. As our understanding of this compound deepens, it is likely that even more innovative applications will emerge. Whether in the development of new drugs or the creation of advanced materials, this compound stands out as a valuable tool for chemists and materials scientists alike.